Cas no 19777-82-3 (3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one)

• Product Name: 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one
• CAS No: 19777-82-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 1389924
• PubChem ID: 5491380
• Update Time: 2025-06-08

3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one
• 5,6,8,14-Tetradehydro-3-hydroxy-2,6-dimethoxy-17-methylmorphinan-7-one
• Flavinantine
• (1R,9R)-4-hydroxy-5,13-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,10,13-pentaen-12-one
• AKOS040763413
• Flavinantin
• CHEMBL463084
• (-)-Flavinantine
• 19777-82-3
• DTXSID70941552
• (+)-Flavinantine

• Inchi： 1S/C19H21NO4/c1-20-5-4-19-10-18(24-3)16(22)9-13(19)14(20)6-11-7-17(23-2)15(21)8-12(11)19/h7-10,14,21H,4-6H2,1-3H3/t14-,19-/m1/s1
• InChI Key： GSNZKNRMDZYEAI-AUUYWEPGSA-N
• SMILES： O(C)C1C(C=C2[C@H]3CC4C=C(C(=CC=4[C@]2(C=1)CCN3C)O)OC)=O

Computed Properties

• Exact Mass: 327.14713
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one

3-Hydroxy-2,6-Dimethoxy-17-Methyl-5,6,8,14-Tetradehydromorphinan-7-One: A Comprehensive Overview

The compound with CAS No. 19777-82-3, commonly referred to as 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the morphinan class of alkaloids, which are known for their diverse biological activities and structural complexity. The morphinan skeleton serves as a foundational framework for various bioactive molecules, including opioids and other therapeutic agents.

Recent studies have highlighted the importance of 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one in understanding the relationship between chemical structure and biological activity. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the three-dimensional arrangement of this molecule. These studies have revealed that the hydroxyl group at position 3 plays a critical role in stabilizing the molecule's conformation, which in turn influences its pharmacokinetic properties.

The synthesis of 3-hydroxy-2,6-dimethoxy-17-methyl... has been a focal point of recent research efforts. Traditional methods often involved multi-step reactions with low yields and poor stereoselectivity. However, advancements in catalytic asymmetric synthesis have enabled researchers to develop more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In terms of biological activity, 3-hydroxy... has demonstrated potential as a modulator of cellular signaling pathways. Preclinical studies have shown that it exhibits selective agonistic activity at certain opioid receptors, making it a promising candidate for pain management therapies. Furthermore, its ability to cross the blood-brain barrier suggests that it could be utilized in central nervous system-related applications.

One of the most intriguing aspects of this compound is its role in natural product biosynthesis. It has been identified as an intermediate in the biosynthesis of several bioactive alkaloids found in nature. Understanding its biosynthetic pathway could pave the way for the development of novel synthetic strategies for related compounds.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 3-hydroxy... These methods have also provided insights into its degradation pathways under various conditions, which is crucial for ensuring its stability during storage and transportation.

In conclusion, 3-hydroxy... is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and diverse biological activities make it a valuable subject for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.